Cas no 111339-69-6 ([1,2,3]Triazolo[1,5-a]quinoxalin-4-amine(9CI))

• Product Name: [1,2,3]Triazolo[1,5-a]quinoxalin-4-amine(9CI)
• CAS No: 111339-69-6
• MF: C₉H₇N₅
• MW: 185.185380220413
• CID: 129226
• PubChem ID: 13741296
• Update Time: 2025-04-18

[1,2,3]Triazolo[1,5-a]quinoxalin-4-amine(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinoxalin-4-amine(9CI)
• [1,2,3]Triazolo[1,5-a]quinoxalin-4-amine
• triazolo[1,5-a]quinoxalin-4-amine
• 4-Amino-1,2,3-triazolo<1,5-a>chinoxalin
• 1,2,3]TRIAZOLO[1,5-A]QUINOXALIN-4-AMINE
• DTXSID30548167
• 111339-69-6

• Inchi： 1S/C9H7N5/c10-9-8-5-11-13-14(8)7-4-2-1-3-6(7)12-9/h1-5H,(H2,10,12)
• InChI Key： FFZHBEONWXFMPA-UHFFFAOYSA-N
• SMILES： N12C(=CN=N1)C(N)=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 185.07000
• Monoisotopic Mass: 185.07014524g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.10000
• LogP: 1.44090